Cas no 1708380-10-2 (2-methyl-6-propoxypyrimidine-4-carboxylic acid)

• Product Name: 2-methyl-6-propoxypyrimidine-4-carboxylic acid
• CAS No: 1708380-10-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5220442
• Update Time: 2026-03-06

2-methyl-6-propoxypyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-propoxy-pyrimidine-4-carboxylic acid
• 2-methyl-6-propoxypyrimidine-4-carboxylic acid

• Inchi： 1S/C9H12N2O3/c1-3-4-14-8-5-7(9(12)13)10-6(2)11-8/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： UHCOGMICLQTIBZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OCCC)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-methyl-6-propoxypyrimidine-4-carboxylic acid

Professional Introduction to 2-methyl-6-propoxypyrimidine-4-carboxylic acid (CAS No. 1708380-10-2)

2-methyl-6-propoxypyrimidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1708380-10-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The compound’s unique combination of a methyl group at the 2-position and a propoxy group at the 6-position, coupled with a carboxylic acid functionality at the 4-position, contributes to its distinctive chemical properties and reactivity.

The relevance of 2-methyl-6-propoxypyrimidine-4-carboxylic acid in modern drug discovery is underscored by its role as a precursor in the development of novel therapeutic agents. Pyrimidine scaffolds are widely recognized for their presence in numerous pharmacologically relevant molecules, including antiviral, anticancer, and antimicrobial agents. The specific modifications present in this compound allow for further functionalization, enabling chemists to explore diverse structural analogs with tailored biological activities.

Recent advancements in synthetic methodologies have enhanced the accessibility of CAS no 1708380-10-2, facilitating its incorporation into complex molecular architectures. The carboxylic acid moiety, in particular, provides a reactive handle for amide bond formation, which is a cornerstone of peptide and protein drug design. Additionally, the propoxy group introduces lipophilicity and metabolic stability, attributes that are often sought after in drug candidates to ensure optimal pharmacokinetic profiles.

In the context of medicinal chemistry, 2-methyl-6-propoxypyrimidine-4-carboxylic acid has been explored as a key building block in the synthesis of inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of this compound have shown promise in modulating kinases and other enzymes implicated in cancer progression. The methyl and propoxy substituents play pivotal roles in determining the binding affinity and selectivity of these inhibitors, highlighting the importance of structural optimization.

Recent studies have demonstrated the utility of CAS no 1708380-10-2 in generating novel pyrimidine-based scaffolds with enhanced binding interactions with biological targets. By leveraging computational chemistry techniques such as molecular docking and structure-based drug design, researchers have been able to predict and validate the efficacy of compounds derived from this precursor. These efforts have led to the identification of lead compounds with promising preclinical activity against various diseases.

The versatility of 2-methyl-6-propoxypyrimidine-4-carboxylic acid extends beyond its role as an intermediate; it also serves as a model compound for understanding reaction mechanisms and developing new synthetic strategies. Its incorporation into multi-step synthetic routes has enabled chemists to explore novel transformations that could potentially be applied to other heterocyclic systems. This underscores its significance not only as a pharmaceutical intermediate but also as a tool for advancing synthetic methodologies.

From an industrial perspective, the demand for high-quality starting materials like CAS no 1708380-10-2 has driven improvements in production processes to ensure scalability and purity. Manufacturers are increasingly adopting green chemistry principles to minimize waste and energy consumption during synthesis. These innovations align with broader industry trends aimed at sustainable pharmaceutical manufacturing while maintaining stringent quality control standards.

The future prospects for 2-methyl-6-propoxypyrimidine-4-carboxylic acid are bright, particularly as research continues to uncover new therapeutic applications for pyrimidine derivatives. Ongoing clinical trials investigating drugs based on related structures suggest that compounds derived from this compound may soon find utility in treating challenging medical conditions. As our understanding of biological pathways evolves, so too will our ability to harness the potential of this versatile intermediate.

In conclusion,CAS no 1708380-10-2 represents more than just a chemical entity; it embodies the intersection of innovation and precision that defines modern pharmaceutical research. Its unique structural features make it an indispensable tool for chemists striving to develop next-generation therapeutics. As scientific exploration progresses,2-methyl-6-propoxypyrimidine-4-carboxylic acid will undoubtedly continue to play a pivotal role in shaping the future landscape of drug discovery and development.